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CAS No.: 24813-66-9
Cat. No.: B15895228
Get Quote
. J

A Note on Chemical Nomenclature: The term "Isopropanol Hydrochloride" is chemically
imprecise. Isopropanol, an alcohol, is a neutral molecule and does not readily form a stable salt
with hydrochloric acid. This guide addresses the physical properties of Isopropylamine
Hydrochloride (CAS No. 15572-56-2), the correct name for the stable, crystalline salt formed
from the reaction of isopropylamine and hydrochloric acid.[1][2] This compound is also known
as 2-aminopropane hydrochloride or isopropylammonium chloride.[1][3] It is a vital intermediate
in the synthesis of pharmaceuticals and other specialty chemicals.[1][4]

Molecular and Structural Properties

Isopropylamine hydrochloride is a simple aliphatic amine salt. The core structure consists of a
propane chain with an amino group at the second carbon (propan-2-amine), which has been
protonated by hydrochloric acid to form the isopropylammonium cation and a chloride anion.[1]

[5]

Chemical Formula and Molecular Weight

The chemical formula for isopropylamine hydrochloride is CsHoaN-HCI[2][6], or more explicitly as
CsH1oCIN.[4][7][8][9][10] Its calculated molecular weight is approximately 95.57 g/mol .[2][8][9]
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Table 1: Core Molecular Identifiers

Property Value Source(s)
CAS Number 15572-56-2 [11[2][7]
Molecular Formula CsH10CIN [417181e110]
Molecular Weight 95.57 g/mol [2118191111]
Canonical SMILES CC(C)N.CI [4]

| INChiKey | ISYORFGKSZLPNW-UHFFFAOYSA-N [[4][12] |

Spectroscopic Profile

Spectroscopic analysis is fundamental for the structural confirmation and purity assessment of
chemical compounds. For isopropylamine hydrochloride, NMR and IR spectroscopy provide
definitive fingerprints.

e 'H NMR (Proton NMR): In a D20 solvent, the proton NMR spectrum is characterized by two
main signals corresponding to the distinct proton environments in the isopropylammonium
cation.[13]

e 13C NMR (Carbon NMR): The carbon NMR spectrum provides information about the carbon
skeleton of the molecule.[14]

e Infrared (IR) Spectroscopy: The IR spectrum shows characteristic absorption bands for the
N-H bonds of the ammonium group and the C-H bonds of the alkyl groups.[4][12][15] The
presence of broad absorptions in the 2400-3000 cm~? range is typical for amine salts.

Expert Insight: When analyzing the IR spectrum of an amine salt like this, the broadness of the
N-H stretch is a key indicator. This broadening is due to hydrogen bonding and is a classic sign
that the primary amine has been successfully protonated to form the ammonium salt.

Physicochemical and Thermal Properties
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The physical state and thermal behavior of a compound are critical for its handling, storage,
and application in various processes.

Physical Appearance and Odor

Isopropylamine hydrochloride is a white to almost white crystalline powder or solid.[3][4][5]
While the parent isopropylamine has a strong ammonia-like odor[16], the salt form is generally
less volatile, though it may retain a pungent odor.[8]

Thermal Analysis

The melting point is a key indicator of purity. For isopropylamine hydrochloride, there is a
consensus in the literature, though with some slight variation.

Table 2: Thermal Properties

Property Value Source(s)
Melting Point 160 °C (320 °F) [BI[71[8][10][17]
Boiling Point Not applicable (decomposes)

| Flash Point | Not applicable |[3][7][10] |

A melting point of 160°C is the most frequently cited value.[3][7][8][10][17] Some sources
provide a range, such as 139-150 °C, which may reflect differences in purity or experimental
conditions.[1]

Workflow: Melting Point Determination via Differential
Scanning Calorimetry (DSC)

Causality: DSC is the preferred method over traditional melting point apparatus for its high
precision and ability to detect thermal events like decomposition. A slow, controlled heating rate
is crucial to ensure the sample reaches thermal equilibrium, providing a sharp and accurate
melting endotherm.
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Caption: Workflow for precise melting point determination using DSC.

Solubility Profile

Solubility is a critical parameter for drug development, reaction chemistry, and purification
processes.

Table 3: Solubility Data

Solvent Solubility Source(s)
Water Soluble | Miscible [4]1[8][18]
Ethanol Soluble / Miscible [41[8]
Ether Soluble [41[8]
Acetone Very Soluble [4]
Benzene Soluble [4]

| Chloroform | Soluble |[4] |

Isopropylamine hydrochloride's high solubility in water and polar organic solvents like ethanol is
expected for a low molecular weight ionic salt.[4][8] This property is advantageous for its use in
aqueous reaction media and for purification via recrystallization.

Other Key Physical Properties
Density
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The density is reported as 0.719 g/cm3.[7][10] This value is likely the bulk density of the
powder, as the true density of the crystal would be higher.

Hygroscopicity

The compound is described as hygroscopic, meaning it can absorb moisture from the air.[5][17]

Trustworthiness Insight: The hygroscopic nature of isopropylamine hydrochloride necessitates
specific handling and storage protocols. It should be stored in a tightly sealed container under

an inert atmosphere (e.g., nitrogen or argon) at room temperature to prevent degradation and

clumping due to water absorption.[6][8] This self-validating protocol ensures the integrity of the
material is maintained between experiments.

Safety and Handling

As a chemical intermediate, proper handling is essential. Isopropylamine hydrochloride is
classified as an irritant, causing skin and serious eye irritation.[3][8][18][19][20] It may also
cause respiratory irritation.[1][19][20]

Mandatory Safety Protocols:

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses or goggles,
and a lab coat.[3][8][19][20]

o Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhaling
dust.[19][20]

o Handling: Avoid generating dust.[19] Wash hands thoroughly after handling.[3]

o Storage: Store in a cool, dry place in a tightly sealed container, protected from moisture.[6]
[20]
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Caption: Essential safety and handling protocols for Isopropylamine HCI.
References
e Chemsrc. (n.d.). Isopropylamine Hydrochloride. Retrieved from [Link]
o ChemBK. (2024). Isopropylamine Hydrochloride. Retrieved from [Link]

o National Center for Biotechnology Information. (n.d.). Isopropylamine. PubChem Compound
Database. Retrieved from [Link]

e NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Isopropylamine Hydrochloride supplier |
CAS:15572-56-2. Retrieved from [Link]

» Reachem chemicals. (n.d.). Isopropylamine HCI suppliers | In India. Retrieved from [Link]

» National Center for Biotechnology Information. (n.d.). 2-Propanamine, hydrochloride (1:1).
PubChem Compound Database. Retrieved from [Link]

e National Institute of Standards and Technology. (n.d.). Isopropyl amine hydrochloride. NIST
Chemistry WebBook. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15895228/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-physical-properties-of-isopropylamine-hydrochloride
https://www.chemsrc.com/en/cas/15572-56-2_944933.html
https://www.chembk.com/en/chem/Isopropylamine%20Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6363
https://www.inno-pharmchem.com/product/15572-56-2.html
https://www.reachem.in/isopropylamine-hcl-75-31-0.html
https://pubchem.ncbi.nlm.nih.gov/compound/6432137
https://webbook.nist.gov/cgi/cbook.cgi?ID=C15572562&Type=IR-SPEC&Index=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15895228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

¢ SpectraBase. (n.d.). isopropylamine, hydrochloride - Optional[13C NMR]. Retrieved from
[Link]

o Wikipedia. (n.d.). Isopropylamine. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 15572-56-2 Cas No. | Isopropylamine hydrochloride | Apollo [store.apolloscientific.co.uk]
. scbt.com [scht.com]

. tcichemicals.com [tcichemicals.com]

. Page loading... [guidechem.com]

. CAS 15572-56-2: isopropylammonium chloride | CymitQuimica [cymitquimica.com]

. datasheets.scbt.com [datasheets.scbt.com]

. Isopropylamine Hydrochloride | CAS#:15572-56-2 | Chemsrc [chemsrc.com]

. chembk.com [chembk.com]

°
(] (0] ~ (@] )] EEN w N =

. chemscene.com [chemscene.com]
¢ 10. nbinno.com [nbinno.com]

e 11. 2-Propanamine, hydrochloride (1:1) | C3H10CIN | CID 6432137 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 12. Isopropyl amine hydrochloride [webbook.nist.gov]
e 13. ISOPROPYLAMINE HYDROCHLORIDE(15572-56-2) 1H NMR [m.chemicalbook.com]
e 14. spectrabase.com [spectrabase.com]

e 15. ISOPROPYLAMINE HYDROCHLORIDE(15572-56-2) IR Spectrum
[m.chemicalbook.com]

e 16. Isopropylamine | C3H9N | CID 6363 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 17. labproinc.com [labproinc.com]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://spectrabase.com/spectrum/L94wdjUroDo
https://en.wikipedia.org/wiki/Isopropylamine
https://www.benchchem.com/product/b15895228?utm_src=pdf-custom-synthesis#bc-rfq
https://store.apolloscientific.co.uk/product/isopropylamine-hydrochloride
https://www.scbt.com/p/isopropylamine-hydrochloride-15572-56-2
https://www.tcichemicals.com/BE/en/sds/I0166_EU_6N.pdf
https://www.guidechem.com/encyclopedia/isopropylamine-hydrochloride-dic111063.html
https://cymitquimica.com/cas/15572-56-2/
https://datasheets.scbt.com/sds/aghs/en/sc-484727.pdf
https://www.chemsrc.com/en/cas/15572-56-2_1191510.html
https://www.chembk.com/en/chem/Isopropylamine%20Hydrochloride
https://www.chemscene.com/product/15572-56-2.html
https://www.nbinno.com/chemical/15572-56-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylamine-hydrochloride
https://webbook.nist.gov/cgi/inchi?ID=C15572562&Mask=80
https://m.chemicalbook.com/SpectrumEN_15572-56-2_1HNMR.htm
https://spectrabase.com/spectrum/L94wdjUroDo
https://m.chemicalbook.com/SpectrumEN_15572-56-2_IR1.htm
https://m.chemicalbook.com/SpectrumEN_15572-56-2_IR1.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropylamine
https://labproinc.com/products/isopropylamine-hydrochloride-100g-i0166-100g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15895228?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o 18. Isopropylamine Hydrochloride | 15572-56-2 | TCI EUROPE N.V. [tcichemicals.com]
e 19. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
e 20. synquestlabs.com [synquestlabs.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Isopropylamine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15895228/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-isopropylamine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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